(3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S,4S)-3,4-diaminopyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H19N3O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,10-11H2,1-3H3/t6-,7-/m0/s1
• InChI Key: MOFRNGKMXMQTQR-BQBZGAKWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)N)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)N)N
• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol
• CAS RN: 1020571-45-2, 2173182-42-6

Description

(3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylate, also known as tert-butyl-DAPC, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a chiral molecule that contains two amino groups and a pyrrolidine ring. The compound has shown promising results in various scientific research applications due to its unique structure and mechanism of action.

Mechanism of Action

Tert-butyl-DAPC exerts its biological effects through the inhibition of enzymes such as dipeptidyl peptidase IV (DPP-IV) and angiotensin-converting enzyme (ACE). The compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
Tert-butyl-DAPC has been shown to have several biochemical and physiological effects. It has been shown to lower blood glucose levels and improve insulin sensitivity in diabetic animal models. The compound has also been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylateAPC is its low toxicity and high selectivity towards its target enzymes. The compound is also relatively easy to synthesize and purify. However, one of the limitations of using (3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylateAPC in lab experiments is its low solubility in non-polar solvents, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on (3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylateAPC. One potential area of investigation is the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound. Another area of interest is the investigation of the compound's effects on other metabolic pathways and disease states. Finally, the development of more potent and selective analogs of (3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylateAPC could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of (3S,4S)-Tert-butyl 3,4-diaminopyrrolidine-1-carboxylateAPC involves the reaction of tert-butyl 3,4-diaminobutanoate with pyrrolidine-1-carboxylic acid. The reaction is typically carried out in the presence of a coupling reagent such as HATU or DIC. The resulting product is a white crystalline powder that is soluble in polar solvents.

Scientific Research Applications

Tert-butyl-DAPC has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have antimicrobial, antiviral, and anticancer properties. The compound has also been investigated as a potential therapeutic agent for Alzheimer's disease and Parkinson's disease.